Cas no 69477-79-8 (16-Methyl-28-nor-D:A-friedoolean-15,17(22)-dien-3β-ol)

• Product Name: 16-Methyl-28-nor-D:A-friedoolean-15,17(22)-dien-3β-ol
• CAS No: 69477-79-8
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 517196
• Update Time: 2024-03-01

16-Methyl-28-nor-D:A-friedoolean-15,17(22)-dien-3β-ol Chemical and Physical Properties

Names and Identifiers

• 24,25,26,28-Tetranoroleana-15,17(22)-dien-3-ol,5,9,13,16-tetramethyl-, (3b,4b,5b,8a,9b,10a,13a,14b)- (9CI)
• 16-Methyl-28-nor-D:A-friedoolean-15,17(22)-dien-3β-ol
• D:A-Friedo-28-noroleana-15,17(22)-dien-3-ol,16-methyl-, (3b)-
• Pachysandienol B
• CID 101643003
• 24,25,26,28-Tetranoroleana-15,17(22)-dien-3-ol, 5,9,13,16-tetramethyl-, (3β,4β,5β,8α,9β,10α,13α,14β)- (9CI)

• Inchi： 1S/C30H48O/c1-19-17-30(8)25-12-14-27(5)20(2)23(31)9-10-24(27)28(25,6)15-16-29(30,7)22-18-26(3,4)13-11-21(19)22/h11,17,20,22-25,31H,9-10,12-16,18H2,1-8H3/t20-,22+,23-,24+,25-,27+,28-,29-,30+/m0/s1
• InChI Key： UCRWESHCXPQPFM-RQXSNDJBSA-N
• SMILES： O[C@H]1CC[C@@H]2[C@@](C)([C@H]1C)CC[C@@H]1[C@@]3(C)C=C(C)C4=CCC(C)(C)C[C@H]4[C@]3(C)CC[C@]12C

Computed Properties

• Exact Mass: 424.371
• Monoisotopic Mass: 424.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 11.429

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 501.3±49.0 °C(Predicted)
• pka: 15.17±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids